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Compound of Interest

Compound Name: Filter Blue Green sodium salt
CAS No.: 2137041-45-1
Cat. No.: B6416262
Get Quote
. J

A Note on Nomenclature: The term "Filter Blue Green sodium salt" is not a standard
chemical identifier. Based on its descriptive nature, this guide focuses on a common compound
that fits this description: Acid Green 50. This synthetic green dye is known by humerous
synonyms, including Green S, Food Green S, Lissamine Green B, and its Colour Index
designation, C.I. 44090.[1][2][3] For clarity and accuracy, this guide will primarily use the name
Acid Green 50.

Introduction: Understanding Acid Green 50

Acid Green 50 is a synthetic, water-soluble anionic dye belonging to the triarylmethane class.
[4] Its vibrant blue-green hue and stability have led to its widespread use in various industries,
including as a food colorant (E142), in cosmetics, and for staining in biological and medical
research.[1][4][5][6] This guide provides a comprehensive overview of the chemical and
physical properties of Acid Green 50, intended for researchers, scientists, and professionals in
drug development.

Chemical and Physical Properties
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A thorough understanding of the physicochemical properties of Acid Green 50 is essential for

its effective application and for predicting its behavior in different chemical environments.

Chemical Structure and Identification

The chemical structure of Acid Green 50 is characterized by a central carbon atom bonded to

three aromatic rings, two of which contain dimethylamino groups, and a third, a sulfonated

naphthalene ring with a hydroxyl group. The presence of sulfonate groups imparts its water

solubility.

IUPAC Name: sodium;4-[[4-(dimethylamino)phenyl]-(4-dimethylazaniumylidenecyclohexa-

2,5-dien-1-ylidene)methyl]-3-hydroxynaphthalene-2,7-disulfonate[2][ 7]

Colour Index: 44090

Molecular Formula: C27H25N2NaO7S2[4][5]

Molecular Weight: 576.62 g/mol [4][5]

CAS Number: 3087-16-9[4][5]

Physicochemical Data

The following table summarizes key physicochemical properties of Acid Green 50:

Property Value Source(s)
Dark green to violet or dark

Appearance [1112]
blue powder/granules

Melting Point >300°C [8]

N Good solubility in water;

Solubility _ [4][5]
soluble in ethanol.

Density 0.541 g/cm? at 28°C [9]
Stable under normal

Stability conditions. Incompatible with [519]
strong oxidizing agents.
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Spectroscopic Properties

The color of Acid Green 50 arises from its absorption of light in the visible spectrum.

o UV-Vis Spectroscopy: The maximum absorbance (Amax) of Acid Green 50 in water is
observed at approximately 632-637 nm.[2]

Synthesis and Manufacturing

The synthesis of Acid Green 50 typically involves the condensation of two precursor molecules
followed by sulfonation and oxidation. Two common methods are:

e Method A: Condensation of 4-(Dichloro(4-(dimethylamino)phenyl)methyl)-N,N-
dimethylbenzenamine with Naphthalen-2-ol, followed by sulfonation with fuming sulfuric acid
and conversion to the sodium salt.[4]

e Method B: Condensation of Bis(4-(dimethylamino)phenyl)methanol with 3-
Hydroxynaphthalene-2,7-disulfonic acid (or 7-Hydroxynaphthalene-1,3-disulfonic acid),
followed by oxidation of the product and conversion to the sodium salt.[4]

Caption: General synthetic pathways for Acid Green 50.

Analytical Methodologies

Accurate and precise analytical methods are crucial for the quality control and quantification of
Acid Green 50 in various matrices.

Spectrophotometric Quantification

Due to its strong absorbance in the visible region, UV-Vis spectrophotometry is a
straightforward and common method for the quantification of Acid Green 50.

Experimental Protocol: Spectrophotometric Quantification of Acid
Green 50

e Preparation of Standard Solutions:
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o Prepare a stock solution of Acid Green 50 of a known concentration (e.g., 100 pg/mL) in
deionized water.

o From the stock solution, prepare a series of standard solutions of decreasing
concentrations (e.g., 1, 2, 5, 10, 15, 20 pg/mL) by serial dilution with deionized water.

e Sample Preparation:
o Dissolve the sample containing Acid Green 50 in deionized water.

o If necessary, perform dilutions to bring the concentration within the range of the standard
curve.

o Filter the sample solution to remove any particulate matter.
e Spectrophotometric Measurement:

o Set the spectrophotometer to measure absorbance at the Amax of Acid Green 50 (~633
nm).

o Use deionized water as a blank to zero the instrument.
o Measure the absorbance of each standard solution and the sample solution.
o Data Analysis:

o Construct a calibration curve by plotting the absorbance of the standard solutions against
their corresponding concentrations.

o Perform a linear regression analysis to obtain the equation of the line (y = mx + ¢) and the
coefficient of determination (R?).

o Use the equation of the line to calculate the concentration of Acid Green 50 in the sample
solution based on its absorbance.

Caption: Workflow for spectrophotometric quantification.

Chromatographic Methods
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High-performance liquid chromatography (HPLC) offers higher selectivity and is suitable for the
analysis of Acid Green 50 in complex matrices.

Applications in Research and Development

The distinct properties of Acid Green 50 make it a valuable tool in various scientific disciplines.

» Biological Staining: It is used as a protein stain in chemical and molecular analyses, aiding in
the identification of specific cellular structures or damaged cells.[5]

e Food and Drug Colorant: Formulations containing Acid Green 50 have been used as food
dyes.[3]

o Ophthalmology: Lissamine Green is used as a diagnostic stain to visualize degenerated or
dead cells on the ocular surface.

Safety and Handling

Proper handling and storage of Acid Green 50 are essential to ensure safety and maintain its
chemical integrity.

Hazard Identification

e GHS Hazard Statements:

o

H302: Harmful if swallowed.[2]

o

H315: Causes skin irritation.[2]

[¢]

H319: Causes serious eye irritation.[2]

[¢]

H335: May cause respiratory irritation.[2]

Recommended Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust.[9] Use in a well-
ventilated area.
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o Storage: Store in a cool, dry place away from incompatible substances such as strong
oxidizing agents.[5] Protect from light.[5]

Conclusion

Acid Green 50 is a versatile triarylmethane dye with well-defined chemical and physical
properties. Its utility spans from industrial applications to specialized uses in scientific research.
A comprehensive understanding of its characteristics, as outlined in this guide, is paramount for
its safe and effective implementation in laboratory and developmental settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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